2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide

• IUPAC Name: 2-methyl-N-prop-2-enylquinoline-4-carboxamide
• InChI: InChI=1S/C14H14N2O/c1-3-8-15-14(17)12-9-10(2)16-13-7-5-4-6-11(12)13/h3-7,9H,1,8H2,2H3,(H,15,17)
• InChI Key: XBNBOVQBDHAVGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)NCC=C
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide is a chemical compound with potential applications in scientific research. It is a member of the quinoline family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide has potential applications in scientific research due to its diverse biological activities. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide is not fully understood. However, it has been shown to modulate various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as TNF-α and IL-6. It has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide in lab experiments is its diverse biological activities, which make it a useful tool for investigating various cellular processes. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide. One area of interest is its potential use as a treatment for neurodegenerative diseases. Further research is needed to investigate its mechanism of action in these conditions and to determine its efficacy in animal models and clinical trials. Another area of interest is its potential use as a chemotherapeutic agent. Further research is needed to investigate its anticancer properties and to determine its efficacy in various cancer models. Additionally, further research is needed to optimize the synthesis method and to investigate the structure-activity relationship of this compound.

Synthesis Methods

2-methyl-N-(prop-2-en-1-yl)quinoline-4-carboxamide can be synthesized using a variety of methods. One common method is the reaction of 2-methylquinoline-4-carboxylic acid with prop-2-en-1-amine in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The resulting product can be purified using column chromatography or recrystallization.